Cas no 241132-38-7 (N-[(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-4-(trifluoromethoxy)aniline)

• Product Name: N-[(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-4-(trifluoromethoxy)aniline
• CAS No: 241132-38-7
• MF: C₁₃H₇ClF₃N₃OS
• MW: 345.727390527725
• CID: 5024993
• Update Time: 2023-08-24

N-[(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-4-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• (1E)-1-{6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}-N-[4-(trifluoromethoxy)phenyl]methanimine
• N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-4-(trifluoromethoxy)aniline
• N-((6-CHLOROIMIDAZO(2,1-B)(1,3)THIAZOL-5-YL)METHYLENE)-4-(TRIFLUOROMETHOXY)ANILINE
• Bionet2_001660
• HMS1368N13
• (E)-N-((6-chloroimidazo[2,1-b]thiazol-5-yl)methylene)-4-(trifluoromethoxy)aniline
• N-[(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-4-(trifluoromethoxy)aniline

• Inchi： 1S/C13H7ClF3N3OS/c14-11-10(20-5-6-22-12(20)19-11)7-18-8-1-3-9(4-2-8)21-13(15,16)17/h1-7H/b18-7+
• InChI Key： CSMFNJSRPRQEOD-CNHKJKLMSA-N
• SMILES： ClC1=C(/C=N/C2C=CC(=CC=2)OC(F)(F)F)N2C=CSC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 418
• XLogP3: 5.6
• Topological Polar Surface Area: 67.1